Cas no 33580-04-0 (1,3,5-Octatriene, (E,E)-)

1,3,5-Octatriene, (E,E)- structure
1,3,5-Octatriene, (E,E)- structure
Product name:1,3,5-Octatriene, (E,E)-
CAS No:33580-04-0
MF:C8H12
MW:108.180882453918
CID:1459006
PubChem ID:5367474

1,3,5-Octatriene, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Octatriene, (E,E)-
    • trans-trans-octa-1,3,5-triene
    • 33580-04-0
    • Octatriene
    • 1,3,5-Octatriene
    • HOXGZVUCAYFWGR-KQQUZDAGSA-N
    • Octatriene, 1,3-trans-5-trans-
    • (3E,5E)-octa-1,3,5-triene
    • 1,3E,5E-Octatriene
    • Q27147075
    • CHEBI:77504
    • (3E,5E)-1,3,5-Octatriene #
    • octa-1,3,5-triene
    • 40087-61-4
    • 1,3Z,5E-Octatriene
    • (3E,5E)-1,3,5-Octatriene
    • Inchi: InChI=1S/C8H12/c1-3-5-7-8-6-4-2/h3,5-8H,1,4H2,2H3/b7-5+,8-6-
    • InChI Key: HOXGZVUCAYFWGR-YMBWGVAGSA-N
    • SMILES: CC\C=C/C=C/C=C

Computed Properties

  • Exact Mass: 108.09396
  • Monoisotopic Mass: 108.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 96.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Recommend Articles

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.